Cas no 2384366-52-1 (3-Chloro-2-fluoro-6-iodobenzoyl chloride)

• Product Name: 3-Chloro-2-fluoro-6-iodobenzoyl chloride
• CAS No: 2384366-52-1
• MF: C₇H₂Cl₂FIO
• MW: 318.899055957794
• CID: 6794790
• PubChem ID: 164895010
• Update Time: 2025-05-19

3-Chloro-2-fluoro-6-iodobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-iodobenzoyl chloride
• MFCD34762622
• 2384366-52-1

• Inchi： 1S/C7H2Cl2FIO/c8-3-1-2-4(11)5(6(3)10)7(9)12/h1-2H
• InChI Key： SQWUCMQHYIJYSL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1C(=O)Cl)F)Cl

Computed Properties

• Exact Mass: 317.85115g/mol
• Monoisotopic Mass: 317.85115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Chloro-2-fluoro-6-iodobenzoyl chloride

Comprehensive Overview of 3-Chloro-2-fluoro-6-iodobenzoyl chloride (CAS No. 2384366-52-1)

3-Chloro-2-fluoro-6-iodobenzoyl chloride (CAS No. 2384366-52-1) is a highly specialized halogenated benzoyl chloride derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique triple halogen substitution (chloro, fluoro, and iodo groups), serves as a critical building block for the development of advanced agrochemicals, material science applications, and biologically active molecules. Its molecular structure, C₇H₂Cl₂FIO, offers exceptional reactivity for cross-coupling reactions, making it a sought-after reagent in modern catalysis research.

In recent years, the demand for multihalogenated aromatic compounds like 3-Chloro-2-fluoro-6-iodobenzoyl chloride has surged due to their versatility in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are particularly interested in its potential to create fluorinated pharmaceuticals, given the growing market for fluoro-containing drugs that exhibit enhanced metabolic stability and bioavailability. The iodo substituent at the 6-position further enables C–H activation strategies, aligning with the industry's shift toward atom-efficient synthesis.

From an SEO perspective, queries such as "synthesis of 3-Chloro-2-fluoro-6-iodobenzoyl chloride," "CAS 2384366-52-1 suppliers," and "applications of halogenated benzoyl chlorides" reflect user interest in both procurement and scientific utilization. Environmental concerns have also driven searches for "green chemistry approaches to halogenated intermediates," highlighting the need for sustainable production methods. This compound's role in LED materials and liquid crystal displays (LCDs) further connects it to trending topics in advanced electronics.

The physicochemical properties of 3-Chloro-2-fluoro-6-iodobenzoyl chloride—including its melting point, solubility in polar aprotic solvents like DMF or DMSO, and stability under inert atmospheres—are frequently discussed in technical forums. Analytical techniques such as HPLC purity testing, NMR spectroscopy, and mass spectrometry are essential for quality control, addressing common user questions about compound characterization. Storage recommendations often emphasize protection from moisture to prevent hydrolysis of the reactive acyl chloride group.

Innovations in flow chemistry have recently been applied to the production of 3-Chloro-2-fluoro-6-iodobenzoyl chloride, reducing waste and improving yield—a response to the pharmaceutical industry's focus on process intensification. Patent literature reveals its use in crop protection agents, tying into global discussions about sustainable agriculture. Furthermore, its potential in PET radiotracer development (via isotopic exchange of iodine-127/iodine-124) aligns with the rising demand for diagnostic imaging agents.

In summary, 3-Chloro-2-fluoro-6-iodobenzoyl chloride (CAS No. 2384366-52-1) represents a convergence point for multiple scientific disciplines. Its structural complexity and functional diversity make it indispensable for researchers exploring next-generation therapeutics, smart materials, and catalytic methodologies. As synthetic chemistry evolves toward precision molecular design, this compound will likely remain at the forefront of high-value chemical innovation.